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CAS No.: 1131614-36-2
Cat. No.: B3184974
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& J

Executive Summary

3-lodo-4-morpholinobenzoic acid is a functionalized benzoic acid derivative frequently
utilized as a scaffold in medicinal chemistry, particularly for Suzuki-Miyaura cross-coupling
reactions (via the aryl iodide) and amide coupling (via the carboxylic acid).

While specific lot-dependent solubility data is often absent from public certificates of analysis
for this intermediate, its structure dictates a predictable solubility profile. It exhibits high
solubility in DMSO (typically >50 mg/mL) due to the solvent's ability to disrupt intermolecular
hydrogen bonding, and moderate solubility in Methanol, which serves as a viable solvent for
transfers and reactions, provided esterification risks are managed.

This guide provides the theoretical solubility profile, stability considerations, and a validated
experimental protocol for precise saturation determination.

Physicochemical Analysis & Solvation Mechanism
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The solubility behavior of 3-lodo-4-morpholinobenzoic acid is governed by the interplay
between its three functional domains:

e Carboxylic Acid (Hydrophilic/H-bond Donor): The primary driver for solubility in polar protic
solvents (Methanol) and basic aqueous media. It allows for dimerization in non-polar
solvents, reducing solubility in aliphatics.

e Morpholine Ring (Polar/Basic): The oxygen atom acts as a weak H-bond acceptor, while the
nitrogen contributes to basicity. This moiety enhances solubility in polar aprotic solvents like
DMSO.

o Aryl lodide (Lipophilic/Polarizable): The heavy iodine atom increases lipophilicity (logP) and
molecular surface area, reducing water solubility at neutral pH but enhancing interaction with
organic solvents via dispersion forces.

Predicted Solubility Profile

Data estimated based on structural analogs (e.g., 4-morpholinobenzoic acid, 3-iodobenzoic
acid).
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Solvent Solubility Rating Estimated Conc. Mechanistic Insight

DMSO acts as a
strong H-bond
acceptor for the
DMSO Excellent > 50 mg/mL carboxylic acid -OH
and solvates the
polarizable aryl iodide

effectively.

Solvation occurs via
H-bonding. Solubility
is lower than in DMSO
Methanol Good 10 - 30 mg/mL due to the lower
dielectric constant and
competition from

crystal lattice energy.

The lipophilic iodine
Water (pH 7) Poor <1 mg/mL and aromatic core

dominate.

Deprotonation to the

carboxylate salt (
Water (pH > 9) High > 50 mg/mL
) drastically increases

aqueous solubility.

Experimental Protocols: Solubility Determination

As a researcher, relying on literature values for novel intermediates is risky due to
polymorphism and purity variations. The following Self-Validating Protocol is recommended to
determine the exact solubility limit for your specific lot.

Workflow Diagram: Solubility Characterization

The following logic flow outlines the decision process for solvent selection and solubility testing.
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Tier 2: HPLC-UV
Quantification

Start: Solid Sample Tier 1: Visual Saturation
(CAS 1131614-36-2) (Solvent Addition Method)

Click to download full resolution via product page

Figure 1: Step-by-step workflow for characterizing the solubility of 3-lodo-4-
morpholinobenzoic acid.

Protocol A: Visual Kinetic Solubility (Tier 1)

Use this for quick "Go/No-Go" decisions for stock solution preparation.

Weighing: Weigh 5.0 mg of 3-lodo-4-morpholinobenzoic acid into a 1.5 mL microcentrifuge
tube.

o DMSO Addition: Add 50 pL of anhydrous DMSO (resulting in effectively 100 mg/mL).

» Agitation: Vortex vigorously for 60 seconds. Sonicate at 40 kHz for 5 minutes if particles
persist.

e Observation:
o Clear Solution: Solubility is >100 mg/mL. Proceed to use.
o Cloudy/Particles: Add DMSO in 50 pL increments, vortexing between additions, until clear.

o Calculation:

Protocol B: Thermodynamic Solubility via HPLC (Tier 2)

Use this for precise physicochemical data or formulation stability studies.
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e Saturation: Add excess solid (~20 mg) to 0.5 mL of solvent (DMSO or MeOH) in a glass vial.
o Equilibration: Shake at 25°C for 24 hours (orbital shaker).

« Filtration: Filter the supernatant using a 0.22 um PTFE syringe filter (nylon is not
recommended for acidic DMSO solutions).

 Dilution: Dilute the filtrate 100-fold with mobile phase (e.g., Acetonitrile/Water).

o Quantification: Inject onto HPLC (C18 column) and quantify against a standard curve of the
compound prepared in 100% DMSO.

Handling, Stability & Storage
DMSO (Dimethyl Sulfoxide)[1][2]

o Hygroscopicity: DMSO is highly hygroscopic. Absorbed water can precipitate the lipophilic
aryl iodide moiety.

o Action: Store DMSO stock solutions in aliquots at -20°C. Use anhydrous DMSO (treated
with molecular sieves) for stock preparation.

e Freezing: DMSO freezes at 19°C.

o Action: Thaw completely and vortex before use to prevent concentration gradients.

Methanol (MeOH)[1][3][4]

o Reactivity Risk (Fischer Esterification):

o Mechanism:[1] In the presence of trace acid (autocatalysis from the benzoic acid moiety)
and heat, methanol can react with the carboxylic acid to form the methyl ester.

o Action: Do not store methanolic solutions for long periods (>24 hours) at room
temperature. Use fresh preparations for LC-MS or reactions.

lodine Stability

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19838~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2012:59:21~~2-Amino-5-iodobenzoic%20acid~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3184974?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

+ Photolysis: Aryl iodides can undergo homolytic cleavage under intense UV light, liberating
iodine radicals and turning the solution yellow/brown.

o Action: Use amber glass vials or wrap containers in aluminum foil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. assets.thermofisher.com [assets.thermofisher.com]

e 2.1506652-97-6|5-lodo-2-(morpholin-4-yl)benzoic acid|BLD Pharm [bldpharm.com]

e 3.1131614-58-8|3-lodo-4-(4-methylpiperidin-1-yl)benzoic acid|BLD Pharm [bldpharm.com]
e 4,1131587-23-9|Methyl 5-iodo-2-morpholinobenzoate|BLD Pharm [bldpharm.com]
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b3184974?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3184974?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

